Cas no 13749-38-7 (1,2-Dibromo-1,1,2-trichloroethane)

• Product Name: 1,2-Dibromo-1,1,2-trichloroethane
• CAS No: 13749-38-7
• MF: C₂HBr₂Cl₃
• MW: 291.196336507797
• MDL: MFCD00018841
• CID: 204292
• PubChem ID: 114562
• Update Time: 2025-04-19

1,2-Dibromo-1,1,2-trichloroethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-1,1,2-trichloroethane
• Ethane,1,2-dibromo-1,1,2-trichloro-
• 1,2-DIBROMOTRICHLORO ETHANE
• 1,2-DIBROMO-1,1,2-TRICHLOROETH 99%
• 1,2-Dibromo-1,1,2-trichloroethane,97%
• 1,2-Dibromo-1,1,2-trichloroethane,99%
• 13749-38-7
• Ethane, 1,2-dibromo-1,1,2-trichloro-
• SCHEMBL928602
• DTXSID50864437
• EINECS 237-330-1
• VXKOVUFOVCJHBA-UHFFFAOYSA-N
• AKOS015913180
• FT-0606344
• NS00051625
• MFCD00018841

• MDL： MFCD00018841
• Inchi： 1S/C2HBr2Cl3/c3-1(5)2(4,6)7/h1H
• InChI Key： VXKOVUFOVCJHBA-UHFFFAOYSA-N
• SMILES： BrC(C(Cl)Br)(Cl)Cl

Computed Properties

• Exact Mass: 287.75100
• Monoisotopic Mass: 287.75106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.701 g/mL at 25 °C(lit.)
• Boiling Point: 94-95 °C10 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.569(lit.)
• PSA: 0.00000
• LogP: 3.47250
• Solubility: Not determined

1,2-Dibromo-1,1,2-trichloroethane Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38